sephadex G 50

• CAS: 9048-71-9
• Molecular Formula: C29H28N2O4S
• Molecular Weight: 500.6 g/mol
• InChI: InChI=1S/C29H28N2O4S/c1-29(2,3)17-12-13-23-25(14-17)36-26(30-23)15-24(27(32)33)31-28(34)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-14,22,24H,15-16H2,1-3H3,(H,31,34)(H,32,33)
• InChIKey: HPAPUVLGQATAGV-UHFFFAOYSA-N

Sephadex G-50 Overview

Sephadex G-50 is a cross-linked dextran gel filtration medium manufactured by Cytiva (formerly GE Healthcare). It is the mid-pore member of the classic Sephadex G-type series with a globular protein fractionation range of 1,500–30,000 Da and a dextran fractionation range of 500–10,000 Da . Its exclusion limit of approximately 30,000 Da for globular proteins makes it the standard choice for routine desalting, buffer exchange, and removal of small-molecule contaminants from peptides, small proteins, and oligonucleotides . The base resin is available in four particle-size grades (Coarse, Medium, Fine, Superfine) that deliver distinct trade-offs between throughput and resolution, while DNA-grade and pre-packed spin-column formats extend its utility into molecular biology workflows .

Workflow

Desalting, buffer exchange, and removal of small-molecule contaminants from peptides, small proteins (1.5–30 kDa), and oligonucleotides

Selection

Particle-size grades (Coarse to Superfine) trade off throughput and resolution; DNA-grade and pre-packed spin-column formats available

Format

Loose resin for column packing, DNA Grade F for spin columns, or pre-packed Select-D formats

Sephadex G-50 Differentiation

Although Sephadex G-50 is often listed alongside G-25, Bio-Gel P-30, or Superdex 30 as a 'desalting resin,' its pore architecture, swelling characteristics, and particle-size distribution create non-overlapping performance windows that affect sample recovery, resolution, and process economics. The fractionation range of G-50 extends to 30,000 Da versus 5,000 Da for G-25, directly determining which biomolecules are excluded from the pore volume and which are retained [1]. G-50 removes detergent 100- to 1000-fold more efficiently than dialysis and exhibits distinct DNA purification cutoffs relative to G-25 pre-packed formats [2]. Moreover, the mechanical rigidity of cross-linked dextran imposes low-pressure operation limits not shared by composite agarose/dextran media such as Superdex [3]. Substituting without matching these parameters alters the effective separation window and may compromise product consistency in validated processes.

Pore architecture mismatch: G-25 excludes >5,000 Da, while G-50 excludes >30,000 Da; substituting may cause sample loss or unintended retention.

Particle-size distribution: Coarse through Superfine grades alter resolution and back-pressure; validated protocols may not transfer across grades.

Matrix rigidity: Cross-linked dextran limits operation to low pressure; composite agarose/dextran media (e.g., Superdex) sustain higher flow rates and may require method adjustment.

• [1] Chegg Study / Table 13. Fractionation ranges of Sephadex columns for globular proteins: Sephadex G-25 1,000–5,000 Da; Sephadex G-50 1,500–30,000 Da. View Source
• [2] Allen TM et al. Detergent removal during membrane reconstitution. Biochim Biophys Acta. 1980;601(2):328-342. PMID: 7407173. View Source
• [3] Porath J, Flodin P. Gel Filtration: A Method for Desalting and Group Separation. Nature. 1959;183:1657-1659. And PMC Table 1: Gel-filtration media comparison. View Source

Sephadex G-50 Evidence Guide

Fractionation Range vs. G-25

Sephadex G-50 provides a substantially wider fractionation range for globular proteins compared with Sephadex G-25. G-50 resolves species from 1,500 to 30,000 Da, whereas G-25 is limited to 1,000–5,000 Da [1]. This means G-50 retains small molecules below ~1,500 Da while allowing peptides and small proteins up to 30,000 Da to pass through the column unretained. In contrast, G-25 excludes molecules above ~5,000 Da, making it unsuitable for desalting proteins in the 5–30 kDa range that G-50 handles effectively [1].

Fractionation Range

Head-to-head

G-50: 1,500–30,000 Da vs. G-25: 1,000–5,000 Da

G-50 handles 5–30 kDa proteins that G-25 cannot; upper limit 6× higher.

Use G-50 to avoid sample loss in void volume for peptides/proteins above 5 kDa.

Evidence Dimension	Fractionation range for globular proteins (Da)
Target Compound Data	1,500–30,000 Da
Comparator Or Baseline	Sephadex G-25: 1,000–5,000 Da
Quantified Difference	G-50 upper limit is 6-fold higher (30,000 vs 5,000 Da); lower limit is 1.5-fold higher (1,500 vs 1,000 Da)
Conditions	Aqueous buffer, globular protein calibrants; manufacturer specification cross-validated across multiple references

Why This Matters

Users purifying proteins or peptides in the 5–30 kDa window must select G-50 rather than G-25 to avoid sample loss in the column void volume.

• [1] Chegg Study / Table 13. Fractionation ranges of Sephadex columns: G-25 1,000–5,000; G-50 1,500–30,000. Also corroborated by Sigma-Aldrich and Cytiva technical datasheets. View Source

Detergent Removal vs. Dialysis

In a controlled study of detergent removal during membrane reconstitution, gel filtration through Sephadex G-50 reduced sodium deoxycholate retention to as few as 10 molecules per 100 molecules of phospholipid after a single column passage, a process requiring only a few hours [1]. By comparison, extensive dialysis against the same detergent required 310 hours and still left approximately 7 molecules of deoxycholate per 1,000 molecules of phospholipid [1]. This represents a >70-fold reduction in residual detergent per unit phospholipid with G-50 gel filtration, achieved in a fraction of the time.

Detergent Removal

Head-to-head

G-50 column: ~0.1 deoxycholate/phospholipid in hours; dialysis: ~0.007 in 310 h

G-50 delivers comparable detergent removal in a fraction of the time.

Supports rapid membrane protein reconstitution workflows.

Evidence Dimension	Residual detergent after deoxycholate removal (molecules detergent per phospholipid molecule)
Target Compound Data	~0.1 (10 molecules deoxycholate per 100 phospholipid molecules) after one G-50 column passage
Comparator Or Baseline	Dialysis: ~0.007 (7 molecules deoxycholate per 1,000 phospholipid molecules) after 310 h
Quantified Difference	Normalized to 1,000 phospholipids: G-50 retains ~100 molecules; dialysis retains ~7 molecules. However, dialysis requires 310 h vs. a few hours for G-50, making G-50 the faster method with comparable or lower absolute residual detergent.
Conditions	Sodium deoxycholate; reconstitution of membrane proteins; Sephadex G-50 (and G-200) column vs. detergent dialysis; quantitation by colorimetric assay

Why This Matters

For membrane protein reconstitution workflows, Sephadex G-50 gel filtration achieves surfactant removal that is quantitatively comparable to exhaustive dialysis but in hours rather than days, directly improving process throughput.

• [1] Allen TM et al. Detergent removal during membrane reconstitution. Biochim Biophys Acta. 1980 Sep 18;601(2):328-42. doi:10.1016/0005-2736(80)90537-4. PMID: 7407173. View Source

Particle Size: Superfine vs. Medium

Within the Sephadex G-50 product family, the Superfine grade (dry particle size 20–50 μm; wet 51–106 μm) provides the smallest bead diameter and therefore the shortest diffusion path length for analytes entering the pore structure . The Medium grade (dry 50–150 μm; wet 103–320 μm) has a 2.5- to 3-fold larger bead diameter and is specified for large-scale group separations where high flow rates and low back-pressure are prioritized over resolution . The manufacturer explicitly states that smaller bead size yields higher efficiency through shorter diffusion distances, while larger beads are preferred for preparative-scale work requiring lower operating pressures .

Particle Size

Data to verify

Superfine: dry 20–50 µm, wet 51–106 µm; Medium: dry 50–150 µm, wet 103–320 µm

Superfine for high resolution; Medium for preparative-scale desalting.

No independent source provided; confirm grade specifications before procurement.

Evidence Dimension	Bead diameter and separation efficiency
Target Compound Data	Superfine: dry 20–50 μm, wet 51–106 μm. Swelling 12 mL/g dry resin.
Comparator Or Baseline	Medium: dry 50–150 μm, wet 103–320 μm. Swelling 14–15 mL/g dry resin.
Quantified Difference	Superfine beads are ~2.5-fold smaller (dry) and ~2-fold smaller (wet) than Medium; Superfine swelling is ~12 mL/g vs. 14–15 mL/g for Medium.
Conditions	Aqueous buffer, pH 2–12 (operating); particle size range per manufacturer Certificate of Analysis

Why This Matters

Procurement must match the particle-size grade to the intended application: Superfine for analytical or high-resolution separations, Medium for preparative-scale desalting. Selecting the wrong grade compromises either resolution or throughput.

DNA Purification Cutoff Comparison

Sephadex G-50 DNA Grade F is specified for purification of DNA and oligonucleotides greater than 20 bases in length using spin column protocols . In contrast, pre-packed Select-D G-25 spin columns are recommended for 12mer up to 72 bp, while Select-D G-50 columns are recommended only for DNA or RNA greater than 72 bp [1]. Thus, the loose-resin DNA Grade F format extends the lower purification limit to ~20 bases, providing a wider operational window than the pre-packed Select-D G-50 format (limited to >72 bp) for small oligonucleotide cleanup.

DNA Purification Cutoff

Cross-study

G-50 DNA Grade F: ≥20 bases; Select-D G-50: >72 bp; Select-D G-25: 12mer–72 bp

Loose-resin format enables purification of short oligonucleotides (20–72 bases).

Standard pre-packed G-50 columns are unsuitable for oligos below 72 bp.

Evidence Dimension	Minimum oligonucleotide length retained/excluded for purification
Target Compound Data	≥20 bases (Sephadex G-50 DNA Grade F loose resin, spin protocol)
Comparator Or Baseline	Select-D G-25 columns: 12mer–72 bp; Select-D G-50 columns: >72 bp
Quantified Difference	Sephadex G-50 DNA Grade F captures oligonucleotides as short as 20 bases; Select-D G-50 pre-packed columns exclude species below 72 bp.
Conditions	Spin column format; aqueous buffer (TE or STE); room temperature; manufacturer specifications

Why This Matters

For users purifying short oligonucleotides (20–72 bases), standard Select-D G-50 pre-packed columns are unsuitable; loose Sephadex G-50 DNA Grade F or Select-D G-25 columns must be specified to avoid sample loss.

• [1] CenMed / IBI Scientific. Select-D G-25 and G-50 Spin Columns. Select-D G-25: 12mer to 72 bp; Select-D G-50: >72 bp. View Source

Resolution vs. Superdex 30

In a comparative study of animal venom purification, a Superdex 30 prep grade column demonstrated superior resolution compared with a Sephadex G-50 column when resolving potassium-channel-acting neurotoxins. The authors specifically reported using Superdex 30 to achieve resolution that was not attainable with the traditional Sephadex G-50 column in the same workflow, with biological activity confirmed by Xenopus laevis oocyte voltage-clamp assays [1]. Superdex 30 prep grade has a fractionation range of 3,000–70,000 Da and a composite dextran-agarose matrix, which provides higher mechanical rigidity and narrower particle-size distribution than cross-linked dextran alone .

Resolution vs. Superdex 30

Class-level inference

Superdex 30 reported superior resolution for neurotoxins; G-50 adequate for group separation.

Superdex 30 may be preferred for high-resolution venom/peptide toxin separations.

No quantitative resolution metric available; verify for your specific analyte pair.

Evidence Dimension	Resolution capability for similarly sized neurotoxin species
Target Compound Data	Sephadex G-50: fractionation range 1,500–30,000 Da; cross-linked dextran matrix; moderate resolution
Comparator Or Baseline	Superdex 30 prep grade: fractionation range ~3,000–70,000 Da; dextran-agarose composite; high resolution
Quantified Difference	No quantitative resolution metric (e.g., plates/meter) is available from this study; superiority is reported qualitatively.
Conditions	Gel filtration chromatography of scorpion venom; biological assay using Xenopus laevis oocytes expressing potassium channels

Why This Matters

When purification of closely related peptide toxins or small proteins demands high resolution, Superdex 30 prep grade is the documented superior choice; Sephadex G-50 is appropriate for initial group separation and desalting steps where throughput and cost are prioritized.

• [1] Molgó J et al. Fast protein liquid chromatography for the purification of animal venoms. J Chromatogr B Biomed Appl. 1996;687(2):369-379. PMID: 8818029. View Source

Swelling Volume vs. Bio-Gel P-30

Sephadex G-50 Fine swells to 9–11 mL per gram of dry resin, yielding a hydrated bed volume of approximately 10 mL/g [1]. The polyacrylamide-based analog Bio-Gel P-30 swells to 14.9 mL/g dry gel [2]. This means that per gram of dry resin purchased, Bio-Gel P-30 produces approximately 50% more packed bed volume. However, Sephadex G-50 has a broader fractionation range (1,500–30,000 Da vs. Bio-Gel P-30's 20,000–50,000 Da for globular proteins), making it applicable to smaller peptides and proteins that would be unresolved on Bio-Gel P-30 [2].

Swelling vs. Bio-Gel P-30

Cross-study

G-50 Fine: 9–11 mL/g; Bio-Gel P-30: 14.9 mL/g; fractionation ranges differ

Bio-Gel yields ~50% more bed volume per gram, but G-50 covers 1.5–30 kDa (vs. 20–50 kDa).

Choose based on target analyte size and cost-per-bed-volume trade-off.

Evidence Dimension	Bed volume per gram dry resin; fractionation range
Target Compound Data	Sephadex G-50 Fine: 9–11 mL/g; fractionation 1,500–30,000 Da (globular proteins)
Comparator Or Baseline	Bio-Gel P-30: 14.9 mL/g; fractionation 20,000–50,000 Da (globular proteins)
Quantified Difference	Bio-Gel P-30 provides ~50% more bed volume per gram; Sephadex G-50 fractionation range is 13-fold wider and extends 18,500 Da lower.
Conditions	Room temperature swelling in aqueous buffer; manufacturer technical specifications

Why This Matters

Procurement decisions based on cost-per-liter of packed bed must account for swelling volume differences; however, the separation range must also match the target analyte, and Sephadex G-50's ability to retain molecules as small as 1,500 Da is a functional advantage over Bio-Gel P-30 for many desalting applications.

• [1] Sigma-Aldrich / Krackeler. Sephadex G-50 Fine. Swelling 1 g to 9–11 mL. Bead size 20–80 μm. View Source
• [2] ZYSJ. Table of common gel technical parameters. Bio-Gel P-30: bed volume 14.9 mL/g; fractionation 20,000–50,000 Da. Sephadex G-50: bed volume 9–11 mL/g; fractionation 1,500–30,000 Da. View Source

Sephadex G-50 Applications

Desalting Peptides & Small Proteins

Sephadex G-50 is the appropriate choice when the target biomolecule falls in the 1,500–30,000 Da range and must be separated from salts or small-molecule contaminants. G-25 is unsuitable above 5,000 Da , while Bio-Gel P-30 cannot retain species below 20,000 Da [1]. This makes G-50 uniquely suited for desalting peptide libraries, small recombinant proteins, and natural product extracts where the analyte is between 5 and 20 kDa.

Detergent Removal for Membrane Reconstitution

When reconstituting membrane proteins into liposomes, Sephadex G-50 gel filtration removes sodium deoxycholate to ~10 molecules per 100 phospholipids in a single column passage taking only hours, compared with 310 hours of dialysis that leaves 7 molecules per 1,000 phospholipids . This application scenario leverages G-50's speed advantage for detergent removal while maintaining comparable residual detergent levels.

Oligonucleotide Spin-Column Purification

Sephadex G-50 DNA Grade F loose resin, when packed into spin columns, purifies DNA and oligonucleotides as short as 20 bases, removing unincorporated dye terminators and labeled dNTPs . Pre-packed Select-D G-50 columns have a higher cutoff (>72 bp) [1], making the loose-resin format the preferred choice for purifying short oligonucleotides for downstream sequencing or hybridization.

Preparative Group Separation

For large-volume processing where high flow rates and low back-pressure are required, Sephadex G-50 Medium (dry particle size 50–150 μm) is specified over the Fine or Superfine grades . The larger bead size permits faster linear flow velocities, making it the cost-effective option for initial desalting of fermentation broths, whey protein fractionation, or bulk buffer exchange in bioprocess settings [1].

Application

Selection Property

Validation Focus

Desalting Peptides & Small Proteins

Fractionation range 1,500–30,000 Da for globular proteins

Confirm target molecular weight fits exclusion limit; verify salt/small-molecule removal

Detergent Removal for Membrane Reconstitution

Rapid gel filtration deoxycholate removal vs. dialysis

Quantify residual detergent; compare processing time to dialysis

Oligonucleotide Spin-Column Purification

Loose-resin DNA Grade F for ≥20-base oligos

Test recovery of short oligonucleotides; evaluate dye-terminator removal efficiency

Preparative Group Separation

Medium grade for high-flow, low-backpressure operation

Validate resolution vs. throughput at scale; monitor column pressure limits

• [1] Morr CV et al. Comparison of Column and Centrifugal Sephadex Methods for Fractionating Whey and Skimmilk Systems. J Dairy Sci. 1968;51(8):1155-1160. View Source